(2Z)-6-(2-chlorobenzyl)-2-(2,4-dichlorobenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Specification

• Molecular Formula: C19H10Cl3N3O2S
• Molecular Weight: 450.7 g/mol
• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-[(2,4-dichlorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• Standard InChI: InChI=1S/C19H10Cl3N3O2S/c20-12-6-5-11(14(22)9-12)8-16-18(27)25-19(28-16)23-17(26)15(24-25)7-10-3-1-2-4-13(10)21/h1-6,8-9H,7H2/b16-8-
• Standard InChI Key: QZMLCWNOOLSYNR-PXNMLYILSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CC2=NN3C(=O)/C(=C/C4=C(C=C(C=C4)Cl)Cl)/SC3=NC2=O)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NN3C(=O)C(=CC4=C(C=C(C=C4)Cl)Cl)SC3=NC2=O)Cl

Introduction

Synthesis

The synthesis of similar thiazolo-triazine compounds typically involves multi-step chemical pathways. These processes often require careful control of reaction conditions such as temperature, pH, and reaction time to optimize yield and purity. Techniques like chromatography are commonly used for purification.

Chemical Reactions

• Functionalization: The compound can undergo various chemical reactions to modify its structure, potentially enhancing its biological activity.

• Degradation Studies: Understanding how the compound degrades can provide insights into its environmental impact and metabolic pathways.

Biological Activities

• Antimicrobial and Anticancer Properties: Similar thiazolo-triazine derivatives have shown promising antimicrobial and anticancer activities, suggesting potential therapeutic applications.

• Mechanism of Action: The mechanism may involve interactions with biological targets such as enzymes or receptors, although specific data for this compound is not available.

Potential Applications

• Medicinal Chemistry: The compound's structure suggests potential applications in medicinal chemistry, particularly in the development of new drugs targeting specific biological pathways.

• Material Science: Its unique chemical properties might also be explored in material science for novel applications.

Future Directions

Further research is needed to elucidate the specific biological mechanisms and efficacy of this compound. This could involve in vitro and in vivo studies to assess its pharmacological properties and potential therapeutic applications.

Data Tables

Given the lack of specific data on (2Z)-6-(2-chlorobenzyl)-2-(2,4-dichlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione, we can consider a general table for similar thiazolo-triazine compounds:

Compound	Molecular Weight (g/mol)	Key Features	Potential Applications
(2Z)-6-(2-chlorobenzyl)-2-(3,4-dichlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione	390.3	Thiazolo-triazine core with chlorobenzyl substituents	Antimicrobial, anticancer
(2Z)-2-(2,4-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione	Not specified	Thiazolo-triazine core with fluorobenzyl substituents	Antimicrobial, anticancer
(2Z)-2-(4-ethylbenzylidene)-6-methyl-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione	Approximately 361.425	Thiazolo-triazine core with ethyl and methyl groups	Medicinal chemistry, material science